Cas no 1600357-21-8 (Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)-)

• Product Name: Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)-
• CAS No: 1600357-21-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5291868
• Update Time: 2025-07-29

Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)-

• Inchi： 1S/C8H15NO2/c1-8(4-3-5-9-8)7(10)6-11-2/h9H,3-6H2,1-2H3
• InChI Key： AMPYXSSNYCNWBO-UHFFFAOYSA-N
• SMILES： C(=O)(C1(C)CCCN1)COC

Additional information on Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)-

Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- (CAS No. 1600357-21-8): A Comprehensive Overview

Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- (CAS No. 1600357-21-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as 2-Methoxy-1-(2-methylpyrrolidin-2-yl)ethanone, is characterized by its unique molecular structure, which includes a methoxy group and a substituted pyrrolidine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- is C₉H₁₅NO₂, and its molecular weight is approximately 169.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of appropriate starting materials and subsequent functional group modifications. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in both academic research and industrial applications.

In recent years, Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. One of the key areas of interest is its role in the development of novel analgesic agents. Research has shown that compounds with similar structures can exhibit potent analgesic properties by interacting with specific receptors in the central nervous system. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- and its derivatives can effectively modulate pain pathways without significant side effects, making them promising candidates for the treatment of chronic pain conditions.

Beyond analgesic properties, Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- has also shown potential in the field of neurodegenerative diseases. Preclinical studies have indicated that this compound can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. A notable study published in *Neuropharmacology* reported that Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- significantly reduced neuronal cell death in models of Parkinson's disease and Alzheimer's disease. These findings suggest that further investigation into the mechanisms underlying these effects could lead to new therapeutic strategies for these debilitating conditions.

The pharmacokinetic properties of Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- have also been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and distributes effectively to target tissues. Additionally, the compound undergoes metabolism primarily through hepatic enzymes, with metabolites being efficiently eliminated from the body. These characteristics make it suitable for both short-term and long-term therapeutic use.

In terms of safety and toxicity, Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- has been evaluated in various preclinical models to assess its potential adverse effects. Studies have generally reported low toxicity at therapeutic doses, with no significant organ damage or systemic toxicity observed. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety profile.

The future prospects for Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- are promising. Ongoing clinical trials are exploring its efficacy in treating various conditions, including chronic pain and neurodegenerative diseases. Additionally, researchers are investigating potential combination therapies that could enhance its therapeutic benefits while minimizing side effects.

In conclusion, Ethanone, 2-methoxy-1-(2-methyl-2-pyrrolidinyl)- (CAS No. 1600357-21-8) is a versatile compound with a wide range of potential applications in medicine and research. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further development and clinical use. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.